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Compound of Interest

Compound Name: lopamidol-d8
CAS No.: 1795778-90-3
Cat. No.: B587575
Get Quote
. J

Executive Summary & Substance Profile

lopamidol-d8 is a stable isotope-labeled derivative of lopamidol, primarily utilized as an
Internal Standard (IS) in Liquid Chromatography-Mass Spectrometry (LC-MS) workflows for the
guantification of iodinated contrast media in environmental or biological matrices.

Crucial Safety Distinction: Although labeled with deuterium (ngcontent-ng-c3932382896=
_nghost-ng-c706637299="" class="inline ng-star-inserted">

H), lopamidol-d8 is NOT radioactive. It is a stable isotope. Do not dispose of this material in
radioactive waste streams. Doing so will trigger costly regulatory re-evaluations and rejection
by waste handlers.
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Property Technical Detall
CAS Number (Parent) 60166-93-0 (lopamidol)
Chemical Class Non-ionic, iodinated benzene derivative

High (lodine).[1] Requires segregation from non-
Halogen Content
halogenated solvents.

Irritant (Skin/Eye).[2][3] Not P-listed or U-listed

Primary Hazard
under RCRA.

Solubility Soluble in Water, Methanol.[4][1]

Waste Characterization & Risk Assessment

Before initiating disposal, you must characterize the waste state.[4] In an analytical laboratory,
lopamidol-d8 exists in two distinct states, each requiring a different disposal pathway.

A. The "Driver" Principle

In hazardous waste management, the "Driver" is the component that dictates the regulatory
classification.[4]

¢ Neat (Solid) State: The toxicity of the lopamidol molecule itself is the driver.

o Solvated (Liquid) State: The solvent (e.g., Methanol, Acetonitrile) is almost always the driver.
[4] The lopamidol-d8 is merely a contaminant within that hazardous solvent.

B. Halogenated Waste Segregation

lopamidol-d8 contains three iodine atoms per molecule.

e Rule: When dissolved in solvents, this solution must be segregated into Halogenated Waste
streams.

o Why? Incineration of halogenated compounds requires specific scrubbers to capture acid
gases (like HI or HCI). Mixing iodinated compounds into non-halogenated fuel blending
streams can damage incinerators and violate emission permits.
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Step-by-Step Disposal Protocols
Scenario A: Disposal of Solid /| Neat Substance

Context: Expired reference standards or spilled powder.

o Containment: Transfer the solid material into a screw-top vial or high-density polyethylene
(HDPE) jar.

o Labeling: Apply a hazardous waste label.
o Chemical Name: "lopamidol-d8 Solid Waste"
o Constituents: 100% lopamidol-d8
o Hazard Checkbox: "Irritant” (Unless local regulations require "Toxic").

o RCRA Classification: Generally Non-Regulated Chemical Waste (unless mixed with other
listed hazardous wastes). However, always defer to your facility's specific vendor profile.[4]

e Accumulation: Store in the Satellite Accumulation Area (SAA) until pickup.

Scenario B: Disposal of Liquid Solutions (LC-MS Waste)

Context: Stock solutions in Methanol or LC-MS effluent.
« |dentify the Solvent Matrix:
o Common: Methanol (MeOH), Acetonitrile (ACN), Water.[4]
» Select the Correct Carboy:
o CORRECT: "Halogenated Organic Solvents" (Red can/tag).
o INCORRECT: "Non-Halogenated Solvents" or "Aqueous Waste" (unless <1% organic).
e Labeling:

o List the Solvent % (e.g., "99% Methanol").[4]
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o List the Trace Contaminant: "Trace lopamidol-d8".

o Hazard Codes: Flammable (D001), Toxic (if applicable).[4]

 Verification: Ensure the carboy cap is vented (if required by safety policy) but sealed when
not in use to prevent evaporation of the carrier solvent.

Scenario C: Empty Container Management

Context: The original amber glass vial from the manufacturer.
» Triple Rinse: Rinse the empty vial three times with a compatible solvent (e.g., Methanol).[4]

¢ Rinsate Disposal: Pour the rinsate into the Halogenated Liquid Waste container (See
Scenario B).

o Defacing: Cross out the original label or remove it entirely.

o Glass Disposal: Place the clean, dry vial in the "Broken Glass / Sharps" bin or "Recyclable
Glass" bin, depending on facility rules for chemically decontaminated glass.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision matrix for proper disposal, ensuring compliance
with halogen segregation rules.
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Waste: lopamidol-d8

Determine Physical State

VAR

Solid / Neat Powder Liquid / Solution

l

Identify Solvent Matrix

Solid Chemical Waste Contains MeOH/ACN
(Label: Irritant) (Standard LC-MS)

Pure Water Only
(Rare)

Halogenated Organic Waste Aqueous Waste
(Due to lodine content) (If <5% Organic & Approved)

Check Local POTW Rules

High-Temp Incineration
(Professional Disposal)

Click to download full resolution via product page

Figure 1: Decision tree for lopamidol-d8 disposal. Note that the presence of lodine forces the
liquid stream into "Halogenated" waste to protect incinerator integrity.[4]

Regulatory Reference Table

Use the codes below when filling out your hazardous waste tags or manifest.
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Hazard
Waste Component RCRA Code (USA) o Disposal Path
Characteristic
lopamidol-d8 (Solid) None (Not Listed) Irritant / Organoiodide ~ Chemical Incineration
) ) ) Fuel Blending or
Methanol Solution D001 (Ignitable), FOO3  Flammable / Toxic ) )
Incineration
o ] ) Fuel Blending or
Acetonitrile Solution D001, FO03 Flammable / Toxic ] ]
Incineration
] Flammable / Halogenated Waste
LC-MS Effluent D001 (Likely)
Halogenated Stream

Emergency Procedures (Spill Response)

In the event of a spill of lopamidol-d8 powder or solution:

o PPE: Wear nitrile gloves, safety glasses, and a lab coat.[4] Respiratory protection (N95) is
recommended for powder spills to prevent inhalation of dust.

o Powder Spill:
o Do not dry sweep (creates dust).[5]
o Cover with wet paper towels (water or methanol).

o Wipe up and place all materials into a wide-mouth jar labeled "Debris from lopamidol
Spill."

e Liquid Spill:
o Absorb with inert material (vermiculite or spill pads).
o Place in a sealed bag or jar.

o Clean the surface with soap and water to remove sticky contrast residue.
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 65492, lopamidol.[4] Retrieved from [Link]

e U.S. Environmental Protection Agency (2024).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes.[4] Retrieved from [Link]

» ResolveMass Laboratories (2025).Deuterated Internal Standards for LC-MS: Selection &
Custom Synthesis. Retrieved from [Link]

e Bracco Diagnostics (2023).Safety Data Sheet: lopamidol Injection. Retrieved from [Link]

Disclaimer: This guide is for informational purposes for trained laboratory personnel. Always
adhere to your institution's Environmental Health & Safety (EHS) guidelines and local/federal
regulations (e.g., 40 CFR 261).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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